3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione

• Molecular Formula: C19H18Cl2N2O3
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 3-[(3,4-dichlorophenyl)methylamino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H18Cl2N2O3/c1-2-26-14-6-4-13(5-7-14)23-18(24)10-17(19(23)25)22-11-12-3-8-15(20)16(21)9-12/h3-9,17,22H,2,10-11H2,1H3
• InChI Key: LIBWNZALSQABEI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC(=C(C=C3)Cl)Cl

Description

3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione is a chemical compound that belongs to the class of pyrrolidinedione derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to act by inhibiting key enzymes and signaling pathways involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione has been shown to exhibit various biochemical and physiological effects. It has been found to possess potent anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its limited solubility in water and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several future directions for the research and development of 3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of the potential use of the compound in the treatment of other diseases, such as Alzheimer's and Parkinson's.
4. Investigation of the compound's potential use in material science, such as the development of novel drug delivery systems.
5. Studies to evaluate the compound's safety and efficacy in clinical trials.
Conclusion:
In conclusion, 3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione is a promising compound with potential applications in various scientific research fields. Its potent biological activities and low toxicity make it an attractive candidate for further studies and development.

Synthesis Methods

The synthesis of 3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione involves the reaction between 3,4-dichlorobenzylamine and 4-ethoxyphenylmalonic acid. The reaction is carried out in the presence of a suitable catalyst, such as potassium carbonate, under reflux conditions. The resulting product is purified using column chromatography to obtain the pure compound.

Scientific Research Applications

3-[(3,4-Dichlorobenzyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione has shown promising results in various scientific research applications. It has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.